Cas no 946248-28-8 (4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine)

• Product Name: 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine
• CAS No: 946248-28-8
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 6551709
• Update Time: 2025-11-02

4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine
• [4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-(4-methoxyphenyl)methanone

• Inchi： 1S/C19H24N4O3/c1-4-26-18-13-17(20-14(2)21-18)22-9-11-23(12-10-22)19(24)15-5-7-16(25-3)8-6-15/h5-8,13H,4,9-12H2,1-3H3
• InChI Key： LFINCGSRJZWHEX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(OCC)N=C(C)N=2)CC1)(C1=CC=C(OC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine

Comprehensive Overview of 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine (CAS No. 946248-28-8)

The compound 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine (CAS No. 946248-28-8) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine ring and methoxybenzoyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine has surged due to their versatility in targeting diseases such as cancer, inflammation, and neurological disorders. The compound's ethoxy and methylpyrimidine groups contribute to its pharmacokinetic properties, enhancing its bioavailability and metabolic stability. This aligns with the growing trend of optimizing drug-like properties in small-molecule therapeutics, a frequent search query among pharmaceutical professionals.

The synthesis of CAS No. 946248-28-8 involves multi-step organic reactions, including amidation and nucleophilic substitution, which are widely discussed in academic forums and patent literature. Its piperazin-1-yl segment is particularly noteworthy, as piperazine derivatives are often explored for their CNS activity—a trending topic in neuroscience and psychopharmacology. This compound's structural features also make it a candidate for computational drug design, a field gaining traction with the rise of AI-driven molecular modeling.

From a commercial perspective, 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine is supplied by specialty chemical manufacturers catering to preclinical research. Its methoxybenzoyl group is frequently highlighted in supplier catalogs, as it is a common pharmacophore in kinase inhibitors—a class of drugs heavily searched in oncology contexts. Analytical data (HPLC, NMR) for this compound is often requested by quality control labs, reflecting industry emphasis on compound purity and characterization.

Environmental and safety profiles of CAS 946248-28-8 are rigorously evaluated, given the pharmaceutical industry's focus on green chemistry principles. Its degradation pathways and ecotoxicological data are areas of active investigation, coinciding with increased public interest in sustainable drug development. This compound exemplifies how traditional medicinal chemistry intersects with contemporary demands for eco-friendly synthesis—a frequently searched term in chemical databases.

In summary, 4-ethoxy-6-4-(4-methoxybenzoyl)piperazin-1-yl-2-methylpyrimidine represents a compelling case study in modern drug research. Its structural complexity, therapeutic potential, and alignment with industry trends (such as fragment-based drug discovery and targeted protein degradation) ensure its continued relevance in scientific literature and patent filings worldwide.